Cas no 2229486-53-5 (tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate
• CAS No: 2229486-53-5
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6465754
• PubChem ID: 165651416
• Update Time: 2025-06-14

tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate
• EN300-1898876
• tert-butyl N-[1-amino-3-(2,5-dihydroxyphenyl)propan-2-yl]carbamate
• 2229486-53-5

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(19)16-10(8-15)6-9-7-11(17)4-5-12(9)18/h4-5,7,10,17-18H,6,8,15H2,1-3H3,(H,16,19)
• InChI Key： OMKZYBGXRHXELG-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=C(C=CC=1O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate

Recent Advances in the Study of tert-Butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate (CAS: 2229486-53-5)

The compound tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate (CAS: 2229486-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the presence of a dihydroxyphenyl moiety and a tert-butyl carbamate group, make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of potential inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most notable advancements in the study of this compound is its application in the development of tyrosine kinase inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate exhibit potent inhibitory activity against specific tyrosine kinases involved in cancer cell proliferation. The study utilized a combination of molecular docking simulations and in vitro assays to validate the compound's efficacy, paving the way for further preclinical investigations.

In addition to its role in kinase inhibition, tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate has also been explored for its antioxidant properties. The dihydroxyphenyl group in its structure is known to scavenge reactive oxygen species (ROS), which are implicated in various pathological conditions. A recent study published in Free Radical Biology and Medicine reported that this compound significantly reduces oxidative stress in cellular models, suggesting its potential as a therapeutic agent for diseases associated with oxidative damage.

Despite these promising findings, challenges remain in the optimization of tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the compound's scaffold to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, tert-butyl N-1-amino-3-(2,5-dihydroxyphenyl)propan-2-ylcarbamate (CAS: 2229486-53-5) represents a promising candidate for the development of novel therapeutics. Its multifaceted biological activities and versatility as a synthetic intermediate make it a valuable tool in medicinal chemistry. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the field of chemical biology and drug discovery.